Methyl 3-(4-acetyloxy-2,6-dimethylphenyl)-2-aminoprop-2-enoate

• IUPAC Name: methyl 3-(4-acetyloxy-2,6-dimethylphenyl)-2-aminoprop-2-enoate
• InChI: InChI=1S/C14H17NO4/c1-8-5-11(19-10(3)16)6-9(2)12(8)7-13(15)14(17)18-4/h5-7H,15H2,1-4H3
• InChI Key: DWFDLYPGZPONMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C=C(C(=O)OC)N)C)OC(=O)C
• Molecular Formula: C14H17NO4
• DSSTOX Substance ID: DTXSID601138987
• Molecular Weight: 263.29 g/mol
• CAS RN: 1820748-77-3

Description

“Methyl 3-(4-acetyloxy-2,6-dimethylphenyl)-2-aminoprop-2-enoate” is a chemical compound that is widely used in scientific research for its diverse applications. It is available for purchase in industrial grade with a content of 99%.

Molecular Structure Analysis

The molecular structure of “Methyl 3-(4-acetyloxy-2,6-dimethylphenyl)-2-aminoprop-2-enoate” has been confirmed through various tests such as H-NMR, LC-MS, and IR spectrum. The retention time of the major peak in the chromatogram of the Assay preparation corresponds to that in the chromatogram of the Standard preparation, as obtained in the Assay.

The loss on drying is less than 2.0%, and the moisture content is less than 1.0%. The heavy metals content is less than 10 ppm. The sulphated ash is less than 0.5% determined on 1.0 g, and the residue on ignition is less than 0.1%.

Scientific Research Applications

Photopolymerization Applications

A study by Guillaneuf et al. (2010) introduced an alkoxyamine bearing a chromophore group for nitroxide-mediated photopolymerization (NMP2). This compound, similar in structure to "Methyl 3-(4-acetyloxy-2,6-dimethylphenyl)-2-aminoprop-2-enoate", demonstrated potential in UV-initiated polymerization processes. Their findings suggest the compound's utility in photophysical and photochemical modifications, providing a basis for innovative polymer synthesis methods (Guillaneuf et al., 2010).

Synthetic Chemistry and Catalysis

Further research into related compounds has yielded diverse applications in synthetic chemistry. For instance, Ding et al. (2010) discussed the synthesis and cyclization of perfluoroalkyl-containing compounds, offering pathways for creating novel materials with potential applications in materials science and catalysis (Ding et al., 2010).

Antimicrobial Activity

A recent study by Gein et al. (2020) synthesized methyl (2Z)-4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)-sulfamoyl]phenylamino}-4-oxobut-2-enoates, which showed antimicrobial activity. This research highlights the potential of structurally similar compounds in developing new antimicrobial agents, addressing the growing concern over antibiotic resistance (Gein et al., 2020).

Organic Synthesis and Drug Discovery

The synthesis of complex organic molecules often involves intermediates or catalysts that share functional groups with "Methyl 3-(4-acetyloxy-2,6-dimethylphenyl)-2-aminoprop-2-enoate". For example, research by Rayes et al. (2019) focused on synthesizing derivatives with potential anticancer activity. Their work underscores the importance of such compounds in the discovery and development of new therapeutic agents (Rayes et al., 2019).